Cas no 73096-39-6 (3-(1H-Tetrazol-5-yl)benzoic Acid)

• Product Name: 3-(1H-Tetrazol-5-yl)benzoic Acid
• CAS No: 73096-39-6
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD03821131
• CID: 90593
• PubChem ID: 333942
• Update Time: 2025-10-29

3-(1H-Tetrazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Tetrazol-5-yl)benzoic acid
• 3-(1H-Tetrazol-5-yl)-benzoic acid
• 3-(2H-tetrazol-5-yl)Benzoic acid
• 3-(2H-TETRAZOL-5-YL)-BENZOIC ACID
• 3-Tetrazolylbenzoic acid
• meta-carboxy-5-phenyltetrazole
• 3-(2H-1,2,3,4-tetrazol-5-yl)benzoic acid
• Benzoic acid, 3-(1H-tetrazol-5-yl)-
• 5-(3-Carboxyphenyl)-1H-tetrazole
• 3-(1H-1,2,3,4-tetrazol-5-yl)benzoic acid
• 3-(1H-1,2,3,4-tetraazol-5-yl)benzoic acid
• NSC338094
• ChemDiv2_002738
• MIERACSHCALJOM-UHFFFAOYSA-N
• HMS1376M10
• 3-(1H-Tetrazol-5-yl)benzoicAcid
• CS-0101784
• 73096-39-6
• FT-0678761
• AKOS000297149
• AS-31206
• 3-(1H-Tetrazol-5-yl)-benzoic acid, AldrichCPR
• SCHEMBL939586
• SY012312
• 3-(2H-Tetrazol-5-yl)-benzoic acid, AldrichCPR
• MFCD03821131
• AKOS000296822
• EN300-14342
• NSC-338094
• Z99600450
• DTXSID90318929
• A1H40
• 3-(2H-Tetrazol-5-yl)benzoic Acid; 3-(5-Tetrazolyl)benzoic Acid; 5-(m-Carboxyphenyl)tetrazole
• ALBB-029078
• STK667431
• 3-(1H-Tetrazol-5-yl)benzoic Acid

• MDL： MFCD03821131
• Inchi： 1S/C8H6N4O2/c13-8(14)6-3-1-2-5(4-6)7-9-11-12-10-7/h1-4H,(H,13,14)(H,9,10,11,12)
• InChI Key： MIERACSHCALJOM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C2N=NNN=2)=C1)=O

Computed Properties

• Exact Mass: 190.04900
• Monoisotopic Mass: 190.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7

Experimental Properties

• Color/Form: White powder
• Density: 1.518
• Melting Point: 284-286°C
• Boiling Point: 496.4 °C at 760 mmHg
• Flash Point: 254℃
• Refractive Index: 1.664
• PSA: 91.76000
• LogP: 0.56490
• Solubility: Not determined

3-(1H-Tetrazol-5-yl)benzoic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-(1H-Tetrazol-5-yl)benzoic Acid

3-(1H-Tetrazol-5-yl)benzoic Acid: A Comprehensive Overview

3-(1H-Tetrazol-5-yl)benzoic acid, also known by its CAS number CAS No. 73096-39-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a tetrazole ring. The tetrazole group, a five-membered ring containing four nitrogen atoms, imparts distinctive electronic and structural properties to the molecule, making it a valuable component in various applications.

Recent studies have highlighted the potential of 3-(1H-tetrazol-5-yl)benzoic acid in the development of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group in the molecule serves as a versatile coordinating unit, enabling the formation of stable metal complexes. Researchers have demonstrated that this compound can act as a building block for constructing MOFs with high surface area and porosity, which are highly sought after for gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 3-(1H-tetrazol-5-yl)benzoic acid has shown promise in medicinal chemistry. The tetrazole moiety is known for its ability to act as a bioisostere of more traditional heterocyclic groups, offering potential advantages in drug design. Recent investigations have explored the use of this compound as a lead structure for developing inhibitors of certain enzymes, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders.

The synthesis of CAS No. 73096-39-6 has been optimized through various methodologies, with researchers focusing on improving yield and purity. One notable approach involves the reaction of benzene with appropriate tetrazole precursors under controlled conditions. This method not only ensures high product quality but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

From an analytical standpoint, 3-(1H-tetrazol-5-yl)benzoic acid has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography. These studies have provided insights into the molecular geometry, conformational flexibility, and intermolecular interactions within the compound. Such information is crucial for understanding its behavior in different chemical environments and for predicting its performance in practical applications.

In terms of stability and reactivity, CAS No. 73096-39-6 exhibits remarkable thermal stability under standard conditions. However, it can undergo decomposition under extreme conditions or in the presence of strong oxidizing agents. These properties make it suitable for use in processes that require robust chemical stability while cautioning against its use in highly reactive or high-energy systems.

The integration of computational chemistry tools has further enhanced our understanding of 3-(1H-tetrazol-5-yl)benzoic acid. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity trends, and potential interactions with other molecules. These computational studies complement experimental findings and provide a deeper insight into the compound's behavior at the molecular level.

In conclusion, CAS No. 73096-39-6, or 3-(1H-tetrazol-5-yl)benzoic acid, stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool for researchers seeking innovative solutions in materials science, medicinal chemistry, and beyond.